
AILNYVANK-(Lys-13C6,15N2) reconstitution and
storage conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AILNYVANK-(Lys-13C6,15N2)

Cat. No.: B12378094 Get Quote

Application Notes and Protocols for
AILNYVANK-(Lys-13C6,15N2)
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the reconstitution and storage of

the isotopically labeled peptide AILNYVANK-(Lys-13C6,15N2). Adherence to these protocols

is crucial for maintaining the peptide's integrity, ensuring accurate experimental results, and

maximizing its shelf-life.

Peptide Characteristics
The peptide with the sequence AILNYVANK features a combination of hydrophobic and polar

amino acids. The presence of Lysine (K) and Asparagine (N) residues, along with the N-

terminus, provides some degree of polarity. However, the abundance of hydrophobic residues

such as Alanine (A), Isoleucine (I), Leucine (L), Valine (V), and Tyrosine (Y) suggests that this

peptide may have limited solubility in purely aqueous solutions.

To determine the best reconstitution strategy, an analysis of the peptide's overall charge at a

neutral pH is necessary.

Basic residue: Lysine (K) has a positive charge.

Acidic residues: None.
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N-terminus: Contributes a positive charge.

C-terminus: Contributes a negative charge.

The overall net charge of the peptide at neutral pH is +1, making it a slightly basic peptide.

Reconstitution Protocol
It is imperative to handle the lyophilized peptide with care to prevent contamination and

degradation.

2.1. Materials Required

Vial of lyophilized AILNYVANK-(Lys-13C6,15N2)

Sterile, high-purity water

0.1% Acetic acid solution in sterile water (optional, for enhanced solubility)

Dimethyl sulfoxide (DMSO) (optional, for very hydrophobic peptides)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Microcentrifuge

2.2. Step-by-Step Reconstitution Procedure

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial, which can compromise the stability of the peptide.[1][2]

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.
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Solvent Selection: Based on the peptide's slightly basic nature, sterile water is the

recommended initial solvent. If solubility is limited, a dilute acidic solution can be used. For

highly hydrophobic peptides that do not dissolve in aqueous solutions, a small amount of an

organic solvent like DMSO can be used initially, followed by dilution with an aqueous buffer.

Initial Solubility Test (Recommended): Before reconstituting the entire sample, it is prudent to

test the solubility of a small aliquot.

Reconstitution:

Carefully open the vial.

Using a sterile pipette tip, add the desired volume of the chosen solvent to the vial. To

prepare a stock solution, a common starting concentration is 1-2 mg/mL.[3]

Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking, as this can

cause aggregation.[4]

If the peptide does not fully dissolve, sonication for a few minutes may aid in dissolution.

Storage Conditions
Proper storage is critical to prevent degradation and maintain the biological activity of the

peptide.

3.1. Lyophilized Peptide

For long-term storage, the lyophilized peptide should be stored at -20°C or preferably at -80°C.

[1][2] It should be kept in a tightly sealed container with a desiccant to minimize exposure to

moisture.[1] Under these conditions, the peptide can be stable for several years.

3.2. Reconstituted Peptide Solution

The stability of peptides in solution is limited.[5] Therefore, it is recommended to prepare fresh

solutions before use. If storage of the reconstituted peptide is necessary, the following

guidelines should be followed:
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Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to peptide degradation, the

stock solution should be aliquoted into smaller, single-use volumes in low-protein-binding

polypropylene tubes.[5][6]

Storage Temperature: Store the aliquots at -20°C for short-term storage and -80°C for long-

term storage.[2][7]

Data Summary
Condition

Storage
Temperature

Duration Notes

Lyophilized -20°C or -80°C Several years
Store in a desiccated,

airtight container.[1][2]

Reconstituted -20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.

(in solution) -80°C Up to 6 months
Aliquot to avoid

freeze-thaw cycles.

Experimental Workflow Diagram
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AILNYVANK-(Lys-13C6,15N2) Reconstitution Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

